1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide

• IUPAC Name: 1-[(2,4,5-trimethoxyphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H24N2O4/c1-20-13-9-15(22-3)14(21-2)8-12(13)10-18-6-4-11(5-7-18)16(17)19/h8-9,11H,4-7,10H2,1-3H3,(H2,17,19)
• InChI Key: JLBOXRUYTBJYMR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1CN2CCC(CC2)C(=O)N)OC)OC
• Molecular Formula: C16H24N2O4
• Molecular Weight: 308.37 g/mol

Description

1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide, also known as TMA-6, is a synthetic compound that belongs to the class of phenethylamines. It is a derivative of the psychedelic drug 2C-T-7 and has been found to possess hallucinogenic properties. The compound is of interest to researchers due to its potential use in scientific studies related to the brain and behavior.

Mechanism of Action

The exact mechanism of action of 1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide is not fully understood. However, it is believed that the compound acts on serotonin receptors in the brain, specifically the 5-HT2A receptor. This receptor is known to be involved in the regulation of mood, perception, and cognition.
Biochemical and Physiological Effects:
1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide has been found to have a number of biochemical and physiological effects on the body. The compound has been shown to increase heart rate and blood pressure, as well as cause dilation of the pupils. It has also been found to increase levels of the neurotransmitter serotonin in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide in laboratory experiments is its ability to induce hallucinations and alter perception in a controlled manner. This makes it a useful tool for studying the effects of hallucinogenic compounds on the brain and behavior. However, the use of 1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide in research is limited by its potential for abuse and the need for specialized equipment and trained professionals to perform the synthesis.

Future Directions

There are a number of potential future directions for research related to 1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide. One area of interest is the use of the compound in the treatment of mental health disorders such as depression and anxiety. Another area of research could focus on the development of new compounds based on the structure of 1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide that have fewer side effects and a lower potential for abuse. Additionally, further studies could be conducted to better understand the mechanism of action of 1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide and its effects on the brain and behavior.

Synthesis Methods

The synthesis of 1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide involves a multi-step process that begins with the reaction of 2,4,5-trimethoxybenzaldehyde with methylamine. The resulting product is then reacted with piperidine to form the final compound, 1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide. The synthesis of 1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide requires specialized equipment and should only be performed by trained professionals in a laboratory setting.

Scientific Research Applications

1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide has been used in scientific research to study the effects of hallucinogenic compounds on the brain and behavior. Studies have shown that 1-(2,4,5-trimethoxybenzyl)-4-piperidinecarboxamide can alter perception, induce visual hallucinations, and affect mood and cognition. The compound has also been used in studies related to the treatment of mental health disorders such as depression and anxiety.